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Substance Identification and Hazards

Based on the safety data sheet, here are the key identifiers and hazards for suberic anhydride [1].

Product Name: Suberic anhydride
Synonyms: Oxonane-2,9-dione, suberic anhydride
CAS Number: 10521-06-9
Molecular Formula: C8H12O3

Molecular Weight: 156.18 g/mol

The substance is classified as causing skin irritation (Category 2) and may cause respiratory irritation

(Specific target organ toxicity - single exposure, Category 3) [1].

Safe Handling and Storage Guidelines

Proper handling and storage are fundamental to preventing decomposition and ensuring safety. The

following table summarizes the key precautions [1].

Precaution Area Specific Measures

Personal Protection Wear chemical-impermeable gloves, safety goggles, and fire/flame-resistant
impervious clothing.
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Precaution Area Specific Measures

Handling
Environment

Handle in a well-ventilated place. Avoid dust and aerosol formation. Use non-
sparking tools.

Storage Conditions Store in a tightly closed container in a dry, cool, and well-ventilated place.

Potential Degradation Pathways and General Mitigation
Strategies

While specific data on suberic anhydride is limited, general principles of organic chemistry and degradation

pathways can inform your approach.

Hydrolytic Degradation: Anhydrides are highly susceptible to reaction with moisture, leading to

hydrolysis and the formation of the corresponding diacid [2]. This is a primary degradation route to
manage.

Oxidative Degradation: The search results indicate that oxidative pathways, potentially involving
reactive oxygen species, can be a significant cause of degradation for organic compounds [2].

The diagram below illustrates the logical workflow for troubleshooting degradation issues, based on

applying these general principles.
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Observed Degradation
of Suberic Anhydride

Analyze Degradants
(via LC-MS/MS, FTIR)

Identify Primary Pathway
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Oxidative Pathway
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Thermal Pathway
Detected

Mitigation: Strict moisture control.
Use of desiccants, inert atmosphere.

Mitigation: Use of antioxidants.
Exclude light, store under inert gas.

Mitigation: Lower processing
temperatures. Avoid local overheating.

Click to download full resolution via product page

Suggested Path Forward

Given the lack of specific data, here are steps you can take to develop your own experimental protocols:

Consult Specialized Databases: Search scientific databases (e.g., SciFinder, Reaxys) for journal

articles on suberic acid, suberic anhydride, and related compounds, focusing on "stability" and
"degradation."

Analyze Degradants: The most direct approach is to analyze a degraded sample. As referenced in
the search results, techniques like LC-MS/MS are standard for identifying degradation intermediates

and elucidating the precise pathway [2].
Design Stability Experiments: Set up controlled stability studies, exposing the compound to various

stressors (heat, humidity, light, oxygen) as per ICH guidelines, and monitor its integrity over time.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - Safety Data Sheet Suberic anhydride [chemicalbook.com]

2. sciencedirect.com/topics/engineering/ degradation - pathway [sciencedirect.com]

To cite this document: Smolecule. [reducing suberic anhydride degradation]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1550345#reducing-suberic-

anhydride-degradation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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